Cas no 2228053-88-9 (rac-(1R,2S)-2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol)

• Product Name: rac-(1R,2S)-2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol
• CAS No: 2228053-88-9
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5800836
• PubChem ID: 165524677
• Update Time: 2025-06-09

rac-(1R,2S)-2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol
• 2228053-88-9
• EN300-1625187

• Inchi： 1S/C11H19NO/c1-11(13)7-3-2-5-9(11)10-6-4-8-12-10/h4,6,9-10,12-13H,2-3,5,7-8H2,1H3/t9-,10?,11+/m0/s1
• InChI Key： QSAKRHPWKPTCPY-KHUXNXPUSA-N
• SMILES： O[C@]1(C)CCCC[C@H]1C1C=CCN1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on rac-(1R,2S)-2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol

Racemic (1R,2S)-2-(2,5-Dihydro-1H-Pyrrol-2-yl)-1-Methylcyclohexan-1-Ol: A Comprehensive Overview

Racemic (1R,2S)-2-(2,5-Dihydro-1H-Pyrrol-2-yl)-1-Methylcyclohexan-1-Ol, also known by its CAS Registry Number NO. 2228053-88-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which make it a valuable subject for both academic research and industrial applications. The molecule consists of a cyclohexanol backbone with a methyl group at the 1-position and a 2,5-dihydro-1H-pyrrol substituent at the 2-position. The stereochemistry of the compound is defined by the (1R,2S) configuration, which plays a crucial role in its biological activity and physical properties.

The synthesis of this compound involves a series of carefully designed organic reactions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of enantiomerically enriched samples of this compound. Researchers have employed various methodologies, including organocatalytic asymmetric aldol reactions and transition-metal-catalyzed asymmetric hydrogenation, to construct the chiral centers in high enantioselectivity. These methods not only improve the yield but also enhance the purity of the final product, making it more suitable for downstream applications.

In terms of biological activity, Racemic (1R,2S)-... has shown promising results in preclinical studies. It has been reported to exhibit potent inhibitory activity against certain enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Recent studies have demonstrated that this compound can modulate the activity of key enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are implicated in the progression of these neurodegenerative diseases. The ability to selectively target these enzymes without causing significant off-target effects makes this compound a strong candidate for further drug development.

Moreover, this compound has been explored for its potential in treating other therapeutic areas, including inflammation and oxidative stress-related conditions. Preclinical data suggest that it possesses anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Additionally, its antioxidant activity has been demonstrated through its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. These findings highlight the versatility of this compound in addressing multiple disease pathways.

The structural features of Racemic (1R,... also make it an attractive molecule for further chemical modifications. Researchers have recently explored various substitution patterns on the pyrrolidine ring and the cyclohexanol backbone to optimize its pharmacokinetic properties. For instance, introducing electron-withdrawing groups on the pyrrolidine ring has been shown to enhance solubility and bioavailability. Similarly, modifying the cyclohexanol moiety has allowed for improved penetration into specific tissues or organs.

In terms of manufacturing and scalability, recent advances in continuous-flow chemistry have provided an efficient route for large-scale production of this compound. This approach not only reduces production costs but also minimizes environmental impact by improving process efficiency and reducing waste generation. As a result, this compound is now more accessible for both research and commercial purposes.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying its biological activities at a deeper level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how this compound interacts with its target proteins at atomic resolution. Such insights are expected to guide the design of next-generation compounds with improved efficacy and reduced side effects.

In conclusion, Racemic (1R,... represents a significant advancement in organic synthesis and drug discovery. Its unique stereochemistry, coupled with promising biological activities across multiple therapeutic areas, positions it as a key molecule for future research and development efforts.